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Compound of Interest

Compound Name: 13-Methyldocosanoyl-CoA

Cat. No.: B15546777 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Ensuring safety and

compliance in the disposal of biochemical reagents is paramount. This guide provides essential

logistical and safety information for the proper disposal of 13-Methyldocosanoyl-CoA, a

coenzyme A derivative utilized in research.

While specific hazard data for 13-Methyldocosanoyl-CoA is not readily available, it is prudent

to handle it as a chemical with unknown toxicity and adhere to standard laboratory waste

disposal protocols. Coenzyme A derivatives and long-chain fatty acids are typically considered

non-hazardous biochemical waste.[1] However, final disposal procedures should always be in

accordance with local and institutional regulations.

Chemical and Physical Properties
A summary of the known properties of 13-Methyldocosanoyl-CoA is provided in the table

below.
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Property Value

Molecular Formula C44H80N7O17P3S

Molecular Weight 1104.13 g/mol

Appearance Not specified (likely a solid)

Solubility Not specified

Intended Use
For research use only. Not for medical

applications.[2]

Disposal Workflow
The following diagram illustrates a general workflow for determining the appropriate disposal

route for laboratory chemicals like 13-Methyldocosanoyl-CoA.
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Disposal Decision Workflow
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Caption: General workflow for laboratory chemical disposal.
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Step-by-Step Disposal Procedures
Given the absence of a specific Safety Data Sheet (SDS), the following procedural steps are

recommended for the disposal of 13-Methyldocosanoyl-CoA.

1. Personal Protective Equipment (PPE):

Always wear standard laboratory PPE, including safety glasses, a lab coat, and chemical-

resistant gloves, when handling 13-Methyldocosanoyl-CoA.

2. Waste Identification and Segregation:

Since 13-Methyldocosanoyl-CoA is a biochemical reagent with no specified hazards, it

should be treated as non-hazardous chemical waste.

Do not mix this compound with other waste streams, such as solvents, sharps, or

biohazardous materials.

Collect waste in a clearly labeled, sealed container. The label should include the full chemical

name: "13-Methyldocosanoyl-CoA".

3. Consultation with Environmental Health & Safety (EHS):

This is a critical step. Before proceeding with disposal, contact your institution's

Environmental Health & Safety (EHS) office.

Provide them with all available information on the compound (see table above).

The EHS office will provide specific guidance on the appropriate waste stream and disposal

procedures in accordance with your institution's policies and local regulations.

4. Storage Pending Disposal:

Store the sealed waste container in a designated, secure area away from incompatible

materials.

Follow any specific storage recommendations provided by your EHS office.
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5. Final Disposal:

Disposal will be handled by a certified waste management vendor arranged by your

institution.[3]

Ensure all institutional paperwork and labeling requirements are met before the waste is

collected.

Important Considerations:

Regulatory Compliance: Laboratory waste disposal is governed by federal, state, and local

regulations. Always prioritize guidance from your institution's EHS office to ensure

compliance.[3]

Unknown Hazards: In the absence of comprehensive safety data, it is best practice to handle

chemicals as potentially hazardous.

Documentation: Maintain clear records of the waste, including the chemical name, quantity,

and date of disposal, as part of good laboratory practice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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